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Compound of Interest

Compound Name: 2,2-Dimethylbutane-1-sulfonamide

Cat. No.: B1422896 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the synthesis of 2,2-
Dimethylbutane-1-sulfonamide, with a core focus on the principles and calculation of its

theoretical yield. This document outlines the fundamental reaction, stoichiometry, and a

representative experimental protocol.

Core Synthesis Reaction
The synthesis of 2,2-Dimethylbutane-1-sulfonamide is classically achieved through the

reaction of 2,2-Dimethylbutane-1-sulfonyl chloride with an amine source, typically ammonia.

This nucleophilic substitution reaction at the sulfonyl group is a fundamental and widely utilized

method for the formation of primary sulfonamides.[1][2] The sulfonyl chloride acts as an

electrophile, readily reacting with the nucleophilic amine.[3][4]

The overall balanced chemical equation for the synthesis using ammonia is as follows:

C₆H₁₃ClO₂S + 2NH₃ → C₆H₁₅NO₂S + NH₄Cl

Stoichiometry and Limiting Reactant
To calculate the theoretical yield, a thorough understanding of the reaction's stoichiometry is

essential. The reaction proceeds in a 1:2 molar ratio between 2,2-Dimethylbutane-1-sulfonyl

chloride and ammonia. One mole of the sulfonyl chloride reacts with two moles of ammonia to
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produce one mole of 2,2-Dimethylbutane-1-sulfonamide and one mole of ammonium

chloride.

In a typical experimental setup, 2,2-Dimethylbutane-1-sulfonyl chloride will be the limiting

reactant, as ammonia is generally used in excess to ensure the complete conversion of the

sulfonyl chloride and to neutralize the hydrogen chloride byproduct formed during the reaction.

The theoretical yield is, therefore, determined by the initial molar quantity of 2,2-

Dimethylbutane-1-sulfonyl chloride.

Quantitative Data Summary
The following table summarizes the key quantitative data required for the calculation of the

theoretical yield.

Compound Molecular Formula Molar Mass ( g/mol )

2,2-Dimethylbutane-1-sulfonyl

chloride
C₆H₁₃ClO₂S 184.69[5]

Ammonia NH₃ 17.03

2,2-Dimethylbutane-1-

sulfonamide
C₆H₁₅NO₂S 165.26[6]

Representative Experimental Protocol
The following is a representative experimental protocol for the synthesis of 2,2-
Dimethylbutane-1-sulfonamide. This protocol is based on established methods for the

synthesis of primary sulfonamides from alkyl sulfonyl chlorides.[3]

Materials:

2,2-Dimethylbutane-1-sulfonyl chloride

Aqueous ammonia (e.g., 28-30% solution)

Dichloromethane (or other suitable organic solvent)
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Anhydrous sodium sulfate

Distilled water

Hydrochloric acid (for workup, if necessary)

Saturated sodium bicarbonate solution (for workup)

Brine

Procedure:

Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and an addition

funnel, dissolve a known quantity of 2,2-Dimethylbutane-1-sulfonyl chloride in a suitable

organic solvent such as dichloromethane.

Ammonia Addition: Cool the solution in an ice bath. Slowly add an excess of concentrated

aqueous ammonia solution to the stirred solution of the sulfonyl chloride. The addition should

be controlled to maintain a low temperature.

Reaction: After the addition is complete, allow the reaction mixture to warm to room

temperature and stir for several hours until the reaction is complete (monitored by TLC or

other appropriate analytical technique).

Workup: Transfer the reaction mixture to a separatory funnel. Wash the organic layer

sequentially with water, dilute hydrochloric acid (if unreacted ammonia is present), saturated

sodium bicarbonate solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate, filter, and

concentrate the solvent under reduced pressure to obtain the crude 2,2-Dimethylbutane-1-
sulfonamide.

Purification: The crude product can be further purified by recrystallization or column

chromatography to yield the pure sulfonamide.

Theoretical Yield Calculation
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The theoretical yield is the maximum amount of product that can be formed from the given

amount of limiting reactant. The calculation is as follows:

Determine the moles of the limiting reactant (2,2-Dimethylbutane-1-sulfonyl chloride):

Moles = Mass (g) / Molar Mass ( g/mol )

Use the stoichiometry of the balanced equation to find the moles of the product (2,2-
Dimethylbutane-1-sulfonamide):

The molar ratio of 2,2-Dimethylbutane-1-sulfonyl chloride to 2,2-Dimethylbutane-1-
sulfonamide is 1:1.

Moles of product = Moles of limiting reactant

Calculate the theoretical yield in grams:

Theoretical Yield (g) = Moles of product × Molar Mass of product ( g/mol )

Example Calculation:

Assuming we start with 10.0 g of 2,2-Dimethylbutane-1-sulfonyl chloride:

Moles of C₆H₁₃ClO₂S = 10.0 g / 184.69 g/mol = 0.0541 mol

Moles of C₆H₁₅NO₂S = 0.0541 mol

Theoretical Yield of C₆H₁₅NO₂S = 0.0541 mol × 165.26 g/mol = 8.94 g

Visualizations
The following diagrams illustrate the synthesis pathway and the logical workflow for calculating

the theoretical yield.
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Caption: Reaction scheme for the synthesis of 2,2-Dimethylbutane-1-sulfonamide.
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Caption: Workflow for calculating the theoretical yield.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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